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Compound of Interest

Compound Name: Etravirine D4

cat. No.: B1139326

This technical guide provides an in-depth overview of Etravirine D4, a deuterated analog of
the non-nucleoside reverse transcriptase inhibitor (NNRTI) Etravirine. This document is
intended for researchers, scientists, and drug development professionals, offering detailed
information on its molecular properties, its application as an internal standard in quantitative
analysis, and the mechanism of action of its parent compound.

Core Properties of Etravirine D4

Etravirine D4 is a stable isotope-labeled version of Etravirine, which is used in the treatment of
HIV-1 infection. The incorporation of four deuterium atoms provides a distinct mass difference,
making it an ideal internal standard for mass spectrometry-based quantification of Etravirine in
biological matrices.

Property Value References
Chemical Formula C20H11D4BrNeO [L112][31[41[5]
Molecular Weight 439.30 g/mol

CAS Number 1142095-93-9

Synonyms TMC-125 D4

Mechanism of Action of Etravirine

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1139326?utm_src=pdf-interest
https://www.benchchem.com/product/b1139326?utm_src=pdf-body
https://www.benchchem.com/product/b1139326?utm_src=pdf-body
https://www.benchchem.com/product/b1139326?utm_src=pdf-body
https://en.wikipedia.org/wiki/Etravirine
https://synapse.patsnap.com/article/what-is-the-mechanism-of-etravirine
https://pubmed.ncbi.nlm.nih.gov/26742721/
https://pubmed.ncbi.nlm.nih.gov/20116621/
https://www.pediatriconcall.com/drugs/etravirine/146
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139326?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Etravirine is a second-generation NNRTI that targets the reverse transcriptase enzyme of HIV-
1. Unlike first-generation NNRTIs, Etravirine exhibits a high genetic barrier to resistance. This is
attributed to its molecular flexibility, which allows it to bind to the hydrophobic pocket of the
reverse transcriptase enzyme in multiple conformations. This adaptability enables Etravirine to
maintain its inhibitory activity even when mutations are present that would typically confer
resistance to other NNRTIs. The binding of Etravirine to the reverse transcriptase enzyme is
non-competitive, inducing a conformational change that disrupts the enzyme's catalytic site and
blocks the conversion of viral RNA into DNA, thus halting the viral replication process.
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Figure 1: Mechanism of Etravirine in inhibiting HIV-1 reverse transcription.

Experimental Protocol: Quantification of Etravirine
using Etravirine D4 by LC-MS/MS

The following protocol is a representative method for the quantification of Etravirine in human
plasma using Etravirine D4 as an internal standard (IS) with Liquid Chromatography-Tandem
Mass Spectrometry (LC-MS/MS). This method is based on established principles for the
bioanalysis of antiretroviral drugs.

Materials and Reagents

o Etravirine reference standard
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o Etravirine D4 (internal standard)
e Methanol (LC-MS grade)

o Acetonitrile (LC-MS grade)

» Formic acid

e Ammonium acetate

e Human plasma (drug-free)

e Deionized water

Preparation of Stock and Working Solutions

e Stock Solutions (1 mg/mL): Prepare individual stock solutions of Etravirine and Etravirine
D4 by dissolving the accurately weighed compounds in methanol.

o Working Standard Solutions: Prepare a series of Etravirine working standard solutions by
serially diluting the stock solution with a 50:50 methanol/water mixture to achieve
concentrations for the calibration curve.

 Internal Standard Working Solution: Prepare a working solution of Etravirine D4 by diluting
its stock solution with methanol to a final concentration (e.g., 50 ng/mL).

Sample Preparation

e To 100 pL of plasma sample (calibration standard, quality control, or unknown), add 25 pL of
the Etravirine D4 internal standard working solution.

Vortex briefly to mix.

Add 300 pL of acetonitrile to precipitate plasma proteins.

Vortex for 1 minute.

Centrifuge at 10,000 x g for 10 minutes.
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o Transfer the supernatant to a clean tube and evaporate to dryness under a stream of
nitrogen at 40°C.

» Reconstitute the residue in 100 pL of the mobile phase.

* Inject a portion of the reconstituted sample into the LC-MS/MS system.

LC-MS/MS Conditions

e LC Column: A C18 reverse-phase column (e.g., 100 x 2.1 mm, 3.5 um) is suitable.

o Mobile Phase: A gradient elution using a mixture of (A) 2 mM ammonium acetate in water
with 0.1% formic acid and (B) 0.1% formic acid in methanol.

e Flow Rate: 0.3 mL/min.
e Injection Volume: 5 pL.

e Mass Spectrometer: A triple quadrupole mass spectrometer operating in positive
electrospray ionization (ESI+) mode.

 MRM Transitions: Monitor the specific precursor to product ion transitions for Etravirine and
Etravirine D4. For example, for Etravirine, a potential transition is m/z 435.9 — 163.6. The
transition for Etravirine D4 would be approximately m/z 439.9 - 167.6 (subject to
optimization).

Data Analysis

Construct a calibration curve by plotting the peak area ratio of Etravirine to Etravirine D4
against the nominal concentration of the calibration standards. The concentration of Etravirine
in the unknown samples is then determined from this curve.
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Figure 2: Experimental workflow for Etravirine quantification using Etravirine D4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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